Cas no 23373-38-8 (Benzenesulfonic acid,2-methyl-, methyl ester)

• Product Name: Benzenesulfonic acid,2-methyl-, methyl ester
• CAS No: 23373-38-8
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 276061
• PubChem ID: 90076
• Update Time: 2025-04-19

Benzenesulfonic acid,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-methyl-, methyl ester
• Methyl 2-methylbenzenesulfonate
• Methyl o-toluenesulfonate
• o-Toluenesulfonicacid, methyl ester (6CI,8CI)
• SCHEMBL260819
• 2-Methylbenzenesulfonic acid, methyl ester
• W-110741
• NS00047564
• DTXSID9066885
• Benzenesulfonic acid, 2-methyl-, methyl ester
• Methyl 2-methylbenzenesulfonate #
• 23373-38-8
• Benzenesulfonic acid, methyl-, methyl ester

• Inchi： 1S/C8H10O3S/c1-7-5-3-4-6-8(7)12(9,10)11-2/h3-6H,1-2H3
• InChI Key： AXCVRQKOVCRCIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)OC

Computed Properties

• Exact Mass: 186.035
• Monoisotopic Mass: 186.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 289.2°Cat760mmHg
• Flash Point: > 150ºC
• Refractive Index: 1.534
• PSA: 51.75000
• LogP: 2.41090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters